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Compound of Interest

Compound Name: 2-Amino-3-chloro-5-cyanopyridine

Cat. No.: B111993 Get Quote

An In-depth Technical Guide to 2-Amino-3-chloro-5-cyanopyridine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Amino-3-chloro-5-
cyanopyridine, a key heterocyclic compound with significant applications in medicinal

chemistry and organic synthesis. This document details its chemical and physical properties,

provides an illustrative experimental protocol for the synthesis of related structures, discusses

its applications, and outlines essential safety and handling information.

Chemical Identity and Properties
2-Amino-3-chloro-5-cyanopyridine is a substituted pyridine derivative. Its structure

incorporates an amino group, a chloro group, and a cyano group on the pyridine ring, making it

a versatile building block for the synthesis of more complex molecules.

Table 1: Physicochemical Properties of 2-Amino-3-chloro-5-cyanopyridine
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Property Value Source

CAS Number 156361-02-3 [1]

Molecular Formula C₆H₄ClN₃

Molecular Weight 153.57 g/mol

IUPAC Name 6-amino-5-chloronicotinonitrile

Physical Form Solid

Purity Typically ≥97%

Storage Temperature
2-8°C, inert atmosphere, dark

place

Synthesis of 2-Amino-3-cyanopyridine Derivatives:
An Experimental Protocol
2-Amino-3-cyanopyridine derivatives are frequently synthesized via a one-pot multicomponent

reaction, which is an efficient method for generating molecular complexity from simple starting

materials in a single step.[2][3] The following is a general protocol for the synthesis of 2-amino-

3-cyanopyridine scaffolds.[3][4]

Objective: To synthesize a 2-amino-3-cyanopyridine derivative via a one-pot condensation

reaction.

Materials:

Aromatic aldehyde (2 mmol)

A methyl ketone (e.g., acetophenone) (2 mmol)

Malononitrile (2 mmol)

Ammonium acetate (15 mmol)

Ethanol (20 mL)
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Reaction flask

Reflux condenser

Heating mantle

Filtration apparatus

Recrystallization solvent (e.g., DMF-methanol mixture)

Methodology:

Combine the aromatic aldehyde (2 mmol), methyl ketone (2 mmol), malononitrile (2 mmol),

and ammonium acetate (15 mmol) in a round-bottom flask.

Add ethanol (20 mL) to the flask.

Attach a reflux condenser and heat the mixture to reflux. The reaction time can vary from 10

to 14 hours.[4]

Monitor the reaction progress, often indicated by the formation of a precipitate.

After the reaction is complete, allow the mixture to cool to room temperature.

Collect the precipitated product by filtration.

Wash the crude product with cold ethanol.

Purify the product by recrystallization from a suitable solvent system, such as a 1:10 mixture

of DMF and methanol, to yield the pure 2-amino-3-cyanopyridine derivative.[4]

Characterization: The structure and purity of the synthesized compounds can be confirmed

using various analytical techniques, including:

Fourier-Transform Infrared (FT-IR) Spectroscopy

Nuclear Magnetic Resonance (¹H NMR and ¹³C NMR) Spectroscopy

Mass Spectrometry (MS)
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Melting Point Analysis

Logical Workflow for Synthesis
The synthesis of 2-amino-3-cyanopyridine derivatives can be streamlined into a logical

workflow, from starting materials to the final, purified product.

Starting Materials

Reaction and Purification
Final Product

Aromatic Aldehyde

One-Pot Reaction
(Ethanol, Reflux)

Methyl Ketone

Malononitrile

Ammonium Acetate

Precipitation and Filtration Recrystallization Pure 2-Amino-3-cyanopyridine
Derivative

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-amino-3-cyanopyridine derivatives.

Applications in Research and Drug Development
The 2-amino-3-cyanopyridine scaffold is of significant interest in medicinal chemistry due to its

presence in a wide range of biologically active compounds.[5] These derivatives have been

investigated for various therapeutic applications:

Enzyme Inhibition: They have been identified as novel IKK-β inhibitors, which are relevant in

inflammatory diseases.[3][6]
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Antiviral Activity: Certain derivatives show potential as inhibitors of HIV-1 integrase.[5][6]

Receptor Antagonism: They have been studied as A2A adenosine receptor antagonists,

which have applications in conditions like Parkinson's disease.[6]

Broad Biological Activity: The scaffold is associated with antimicrobial, cardiotonic, anti-

inflammatory, and antitumor properties.[6]

Furthermore, 2-amino-3-cyanopyridines serve as crucial intermediates for the synthesis of

other heterocyclic systems, such as pyrido[2,3-d]pyrimidines.[2][7]

Safety and Handling
Appropriate safety precautions must be taken when handling 2-Amino-3-chloro-5-
cyanopyridine and its derivatives.

Hazard Identification:

GHS Pictogram: GHS07 (Exclamation mark)

Signal Word: Warning

Hazard Statements:

H317: May cause an allergic skin reaction.

H319: Causes serious eye irritation.

Precautionary Measures:

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

It is recommended to handle this compound in a well-ventilated area or under a chemical

fume hood.[8][9]
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Avoid breathing dust, fumes, gas, mist, vapors, or spray.[10]

Wash hands and any exposed skin thoroughly after handling.[10]

In case of accidental exposure, it is crucial to seek medical attention. Always refer to the

specific Safety Data Sheet (SDS) for the most detailed and up-to-date safety information.[8][9]

[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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